Design, synthesis and glycosidase inhibition of DAB derivatives with C-4 peptide and dipeptide branches†
Organic & Biomolecular Chemistry Pub Date: 2023-03-03 DOI: 10.1039/D3OB00097D
Abstract
A series of DAB-peptide and DAB-dipeptide derivatives were synthesized from D-tartrate-derived nitrone 18. The DAB peptides 16 are derivatives of trans,trans-3,4-dihydroxy-L-proline. Glycosidase inhibition assay found four of them to be weak and selective bovine liver β-galactosidase inhibitors, and the C-2′ methyl substituted compound 23b showed the most potent β-galactosidase inhibition (IC50 = 0.66 μM). Molecular docking studies revealed different docking modes of compound 23b compared to those of other DAB-peptides, and partial similarity of compound 23b to DGJ.
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Journal Name：Organic & Biomolecular Chemistry
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CAS no.: 89640-58-4
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